Cas no 137642-06-9 (N-[1-(pyridin-3-yl)ethyl]aniline)

• Product Name: N-[1-(pyridin-3-yl)ethyl]aniline
• CAS No: 137642-06-9
• MF: C₁₃H₁₄N₂
• MW: 198.263662815094
• MDL: MFCD04035013
• CID: 2083371
• PubChem ID: 2772040
• Update Time: 2025-10-30

N-[1-(pyridin-3-yl)ethyl]aniline Chemical and Physical Properties

Names and Identifiers

• (S)-1-(pyridin-3-yl)ethanamine
• Phenyl-(1-pyridin-3-yl-ethyl)-amine
• N-[1-(pyridin-3-yl)ethyl]aniline
• CHEMBL1506914
• AKOS000228327
• F31241
• MLS000709642
• N-(1-pyridin-3-ylethyl)aniline
• (N-phenyl)-1-(pyridin-3-yl)ethanamine
• SCHEMBL8877012
• N-[1-(3-Pyridinyl)ethyl]aniline, AldrichCPR
• SB55294
• N-[1-(3-Pyridinyl)ethyl]aniline
• SMR000286509
• AKOS022060524
• BBL010960
• HMS2698E22
• STK802071
• BDBM61826
• N-(1-(Pyridin-3-yl)ethyl)aniline
• EN300-164472
• 137642-06-9
• 3-Pyridinemethanamine, alpha-methyl-N-phenyl-
• VS-02770
• MFCD04035013
• phenyl-[1-(3-pyridyl)ethyl]amine
• cid_2772040

• MDL： MFCD04035013
• Inchi： 1S/C13H14N2/c1-11(12-6-5-9-14-10-12)15-13-7-3-2-4-8-13/h2-11,15H,1H3
• InChI Key： HLOSIEUNEDTQHV-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)C(C)C1C=NC=CC=1

Computed Properties

• Exact Mass: 198.115698455g/mol
• Monoisotopic Mass: 198.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 24.9Ų

Additional information on N-[1-(pyridin-3-yl)ethyl]aniline

N-[1-(Pyridin-3-yl)ethyl]aniline: A Comprehensive Overview

N-[1-(Pyridin-3-yl)ethyl]aniline, also known by its CAS number 137642-06-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with the molecular formula C₁₄H₁₅N₃, is characterized by its unique structure, which combines an aniline moiety with a pyridine ring. The aniline group (-NH₂) is attached to a benzene ring, while the pyridine ring is substituted at the 3-position with an ethyl group. This combination makes N-[1-(Pyridin-3-yl)ethyl]aniline a versatile molecule with potential applications in drug design and chemical synthesis.

The synthesis of N-[1-(Pyridin-3-yl)ethyl]aniline involves a series of well-established organic reactions. Typically, the compound is prepared through nucleophilic substitution or coupling reactions, depending on the starting materials. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the carbon-nitrogen bond in this molecule. These methods not only enhance yield but also improve the purity of the final product, making them highly suitable for large-scale production.

N-[1-(Pyridin-3-yl)ethyl]aniline exhibits a range of interesting chemical properties that make it valuable in various applications. Its ability to act as both a nucleophile and an electrophile allows it to participate in diverse reactions, such as alkylation, acylation, and amidation. Moreover, the compound's electronic properties, influenced by the electron-withdrawing pyridine ring and the electron-donating aniline group, contribute to its reactivity in different chemical environments.

In recent years, there has been growing interest in exploring the biological activity of N-[1-(Pyridin-3-yl)ethyl]aniline. Studies have shown that this compound exhibits potential as a ligand for various metal ions, which could be exploited in coordination chemistry and catalysis. Additionally, research into its pharmacokinetic properties has revealed promising results for its use as a precursor in drug development. For example, derivatives of this compound have been investigated for their ability to inhibit certain enzymes involved in neurodegenerative diseases.

The environmental impact of N-[1-(Pyridin-3-yl)ethyl]aniline has also been a topic of recent research. Studies suggest that this compound undergoes biodegradation under specific conditions, making it less persistent in the environment compared to some other organic compounds. However, further research is needed to fully understand its ecological effects and ensure sustainable practices during its production and use.

In conclusion, N-[1-(Pyridin-3-yl)ethyl]aniline (CAS No. 137642-06-9) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structure, versatile reactivity, and promising biological activity make it a valuable addition to the arsenal of organic compounds used in modern chemistry. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.